Cas no 317318-69-7 (GW 501516 Methyl Ester)

• Product Name: GW 501516 Methyl Ester
• CAS No: 317318-69-7
• Molecular Formula: C₂₂H₂₀NO₃F₃S₂
• Molecular Weight: 467.5243
• MDL: MFCD28898960
• CID: 825539
• PubChem ID: 11259888

GW 501516 Methyl Ester Properties

Names and Identifiers

• GW 501516 Methyl Ester
• methyl 2-[2-methyl-4-[[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]methylsulfanyl]phenoxy]acetate
• GW 1516 Methyl Ester
• Methyl-methyl-trifluoromethylphenyl-thiazolyl-methylsulfanyl-phenoxy-acetic Acid Methyl Ester
• 317318-69-7
• J-018518
• AS-0549
• AKOS030254736
• DTXSID20460389
• methyl 2-{2-methyl-4-[({4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methyl)sulfanyl]phenoxy}acetate
• QODOIZHAPCCMJN-UHFFFAOYSA-N
• SCHEMBL6239544

• MDL： MFCD28898960
• InChIKey： QODOIZHAPCCMJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H20F3NO3S2/c1-13-10-17(8-9-18(13)29-11-20(27)28-3)30-12-19-14(2)26-21(31-19)15-4-6-16(7-5-15)22(23,24)25/h4-10H,11-12H2,1-3H3
• SMILES： FC(F)(F)c3ccc(c1nc(c(s1)CSc2cc(c(OCC(=O)OC)cc2)C)C)cc3

Computed Properties

• Exact Mass: 467.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 467.08367033g/mol
• Heavy Atom Count: 31
• Complexity: 587
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 6.28980
• PSA: 101.96000
• Boiling Point: 553.8±60.0 °C at 760 mmHg
• Melting Point: 93-95?C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 288.7±32.9 °C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Ethyl Acetate (Slightly)
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives